1,3-Cyclooctadiene
1,3-Cyclooctadiene
Enantiodifferentiating geometrical photoisomerizations of (Z,Z)-1,3-cyclooctadiene was studied using "cyclodextrin nanosponge", as a supramolecular sensitizing host. Dendrimer-encapsulated Pd-Rh bimetallic nanoparticle catalyzed partial hydrogenation of 1,3-cyclooctadiene has been reported.
Cyclooctadienes appears as a liquid. May irritate skin and eyes. Less dense than water and insoluble in water. Used to make rubber.
Cyclooctadienes appears as a liquid. May irritate skin and eyes. Less dense than water and insoluble in water. Used to make rubber.
Brand Name:
Vulcanchem
CAS No.:
1700-10-3
VCID:
VC21232417
InChI:
InChI=1S/C8H12/c1-2-4-6-8-7-5-3-1/h1-4H,5-8H2/b3-1-,4-2-
SMILES:
C1CCC=CC=CC1
Molecular Formula:
C8H12
Molecular Weight:
108.18 g/mol
1,3-Cyclooctadiene
CAS No.: 1700-10-3
Cat. No.: VC21232417
Molecular Formula: C8H12
Molecular Weight: 108.18 g/mol
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Specification
| Description | Enantiodifferentiating geometrical photoisomerizations of (Z,Z)-1,3-cyclooctadiene was studied using "cyclodextrin nanosponge", as a supramolecular sensitizing host. Dendrimer-encapsulated Pd-Rh bimetallic nanoparticle catalyzed partial hydrogenation of 1,3-cyclooctadiene has been reported. Cyclooctadienes appears as a liquid. May irritate skin and eyes. Less dense than water and insoluble in water. Used to make rubber. |
|---|---|
| CAS No. | 1700-10-3 |
| Molecular Formula | C8H12 |
| Molecular Weight | 108.18 g/mol |
| IUPAC Name | (1Z,3Z)-cycloocta-1,3-diene |
| Standard InChI | InChI=1S/C8H12/c1-2-4-6-8-7-5-3-1/h1-4H,5-8H2/b3-1-,4-2- |
| Standard InChI Key | RRKODOZNUZCUBN-CCAGOZQPSA-N |
| Isomeric SMILES | C1C/C=C\C=C/CC1 |
| SMILES | C1CCC=CC=CC1 |
| Canonical SMILES | C1CCC=CC=CC1 |
| Flash Point | 95 °F (NFPA, 2010) |
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